Cas no 1020719-41-8 (Ethyl 3-(Methyl-d3-mercapto)propionate)

Ethyl 3-(Methyl-d3-mercapto)propionate structure
1020719-41-8 structure
Product Name:Ethyl 3-(Methyl-d3-mercapto)propionate
CAS No:1020719-41-8
MF:C6H12O2S
MW:151.241765975952
CID:824080
PubChem ID:45039216
Update Time:2025-04-19

Ethyl 3-(Methyl-d3-mercapto)propionate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-(Methyl-d3-mercapto)propionate
    • 3-(Methyl-d3-thio)propanoic Acid Ethyl Ester
    • A-Methylthiopropionate-d3
    • Ethyl
    • ethyl 3-([D3]methylsulfanyl)propionate
    • NSC 165650-d3
    • YSNWHRKJEKWJNY-BMSJAHLVSA-N
    • Ethyl β-Methylthiopropionate-d3
    • Propanoic acid, 3-(methyl-d3-thio)-, ethyl ester
    • DTXSID50661963
    • Ethyl 3-[(~2~H_3_)methylsulfanyl]propanoate
    • AKOS030243156
    • ethyl 3-(trideuteriomethylsulfanyl)propanoate
    • J-000592
    • DB-319407
    • 1020719-41-8
    • Inchi: 1S/C6H12O2S/c1-3-8-6(7)4-5-9-2/h3-5H2,1-2H3/i2D3
    • InChI Key: YSNWHRKJEKWJNY-BMSJAHLVSA-N
    • SMILES: S(C([2H])([2H])[2H])CCC(=O)OCC

Computed Properties

  • Exact Mass: 151.07500
  • Monoisotopic Mass: 151.07463103g/mol
  • Isotope Atom Count: 3
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 5
  • Complexity: 83.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 51.6Ų

Experimental Properties

  • Boiling Point: 87-89°C/15mmHg.
  • PSA: 51.60000
  • LogP: 1.30260

Ethyl 3-(Methyl-d3-mercapto)propionate Pricemore >>

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